Cas no 220655-06-1 (Thiomorpholine, 1,1-dioxide, trifluoroacetate)

Thiomorpholine, 1,1-dioxide, trifluoroacetate structure
220655-06-1 structure
Product Name:Thiomorpholine, 1,1-dioxide, trifluoroacetate
CAS No:220655-06-1
MF:C6H10F3NO4S
MW:249.208111286163
CID:1406982
PubChem ID:22498616
Update Time:2025-04-20

Thiomorpholine, 1,1-dioxide, trifluoroacetate Chemical and Physical Properties

Names and Identifiers

    • Thiomorpholine, 1,1-dioxide, trifluoroacetate
    • 1,4-thiazinane 1,1-dioxide,2,2,2-trifluoroacetic acid
    • s,s-dioxothiamorpholine trifluoroacetic acid salt
    • DTXSID60626245
    • SCHEMBL5729100
    • thiomorpholine 1,1-dioxide trifluoroacetic acid salt
    • Trifluoroacetic acid--1lambda~6~,4-thiazinane-1,1-dione (1/1)
    • 220655-06-1
    • Inchi: 1S/C4H9NO2S.C2HF3O2/c6-8(7)3-1-5-2-4-8;3-2(4,5)1(6)7/h5H,1-4H2;(H,6,7)
    • InChI Key: XAXPXRHSVFAURW-UHFFFAOYSA-N
    • SMILES: S1(CCNCC1)(=O)=O.FC(C(=O)O)(F)F

Computed Properties

  • Exact Mass: 249.0283
  • Monoisotopic Mass: 249.02826346g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • PSA: 83.47
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